N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzamide

• IUPAC Name: N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzamide
• InChI: InChI=1S/C13H18FNO3/c1-13(18-3,9-17-2)8-15-12(16)10-4-6-11(14)7-5-10/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: PEDUVWOITKVDCM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(C=C1)F)(COC)OC
• Molecular Formula: C13H18FNO3
• Molecular Weight: 255.28 g/mol

Description

N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzamide, also known as AB-FUBINACA, is a synthetic cannabinoid that has been gaining attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

PET Imaging Applications

• Tumor Proliferation Assessment : A study on the safety and dosimetry of 18F-ISO-1, a cellular proliferative marker structurally related to N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzamide, evaluated its feasibility for imaging tumor proliferation via PET. The study found significant correlations between tumor uptake of 18F-ISO-1 and Ki-67, a marker for cell proliferation, in patients with primary breast cancer, head and neck cancer, and lymphoma, suggesting its promise for evaluating solid tumors' proliferative status (Dehdashti et al., 2013).
• Sigma2 Receptor Imaging : Fluorine-18 labeled benzamide analogs, structurally akin to N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzamide, were synthesized and evaluated for PET imaging of the sigma2 receptor status of solid tumors. These compounds demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, suggesting their potential for imaging the sigma2 receptor status in tumors (Tu et al., 2007).

Chemical Synthesis and Evaluation

• Synthetic Routes : Research on the development of practical and scalable synthetic routes for compounds structurally related to N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzamide, such as YM758 monophosphate, was conducted to improve yields and reduce the environmental impact of synthesis processes. This study highlights the importance of innovative synthetic pathways in developing novel pharmaceuticals (Yoshida et al., 2014).

Mechanistic Studies

• C-H Fluorination : A study presented an iron-catalyzed, fluoroamide-directed C-H fluorination process that demonstrates broad substrate scope and functional group tolerance without noble metal additives. This method could potentially apply to the synthesis or modification of compounds like N-(2,3-dimethoxy-2-methylpropyl)-4-fluorobenzamide, offering a novel approach to introduce fluorine atoms into organic molecules (Groendyke et al., 2016).